Cas no 1337734-39-0 (methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate)

• Product Name: methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate
• CAS No: 1337734-39-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5937993
• PubChem ID: 165663790
• Update Time: 2025-06-13

methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate
• 1337734-39-0
• EN300-1799739

• Inchi： 1S/C12H15NO3/c1-16-12(15)9-7-8(4-5-11(9)14)10-3-2-6-13-10/h4-5,7,10,13-14H,2-3,6H2,1H3
• InChI Key： ZNWVWOIDEUKFJR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)C1CCCN1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate

Recent Advances in the Study of Methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate (CAS: 1337734-39-0) in Chemical Biology and Pharmaceutical Research

The compound methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate (CAS: 1337734-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the synthetic versatility of methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate, which serves as a key intermediate in the preparation of various bioactive molecules. Its pyrrolidine moiety and hydroxyl-substituted benzoate ester structure make it a promising scaffold for the development of novel pharmacophores. Researchers have employed advanced synthetic methodologies, including multi-step organic synthesis and catalytic asymmetric reactions, to optimize the yield and purity of this compound. These efforts have been instrumental in enabling further pharmacological evaluations.

In terms of biological activity, methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate has demonstrated notable interactions with several molecular targets implicated in inflammatory and neurodegenerative diseases. In vitro assays have revealed its ability to modulate key signaling pathways, such as the NF-κB and MAPK cascades, suggesting potential anti-inflammatory properties. Additionally, preliminary studies indicate that this compound may exhibit neuroprotective effects by inhibiting oxidative stress and apoptosis in neuronal cells. These findings position it as a candidate for further investigation in the context of central nervous system (CNS) disorders.

Pharmacokinetic studies of methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate have also provided valuable insights into its drug-like properties. The compound exhibits favorable absorption and distribution profiles in animal models, with moderate plasma protein binding and good blood-brain barrier penetration. However, challenges related to its metabolic stability and elimination half-life remain to be addressed. Researchers are currently exploring structural modifications and prodrug strategies to enhance its bioavailability and therapeutic efficacy.

Beyond its direct pharmacological applications, methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate has been utilized as a chemical probe to study enzyme mechanisms and protein-ligand interactions. Its ability to selectively bind to certain enzymes, such as kinases and proteases, has facilitated the identification of new drug targets and the elucidation of biochemical pathways. These applications underscore its utility as a versatile tool in both basic and translational research.

In conclusion, methyl 2-hydroxy-5-(pyrrolidin-2-yl)benzoate (CAS: 1337734-39-0) represents a compound of growing interest in chemical biology and drug discovery. Its multifaceted roles—ranging from a synthetic intermediate to a potential therapeutic agent—highlight its significance in contemporary research. Future studies should focus on optimizing its pharmacological profile and exploring its clinical potential, particularly in areas such as inflammation and neurodegeneration. Continued interdisciplinary collaboration will be essential to fully unlock the therapeutic promise of this intriguing molecule.